Cas no 1807127-29-2 (4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile
• CAS No: 1807127-29-2
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4890370
• Update Time: 2025-10-31

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-3-5-6(9(11)12)4-14-7(1-2-13)8(5)15/h4,9,15H,1,3H2
• InChI Key： SGOOVBIXXCQWKD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(CC#N)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1807127-29-2)

4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1807127-29-2, features a pyridine core with functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both chloromethyl and difluoromethyl substituents, along with a hydroxypyridine moiety, endows it with unique reactivity that is exploited in various chemical transformations.

The compound's structure is particularly intriguing due to the combination of these functional groups, which can participate in nucleophilic addition, condensation, and other reactions pivotal for drug discovery and material science. The chloromethyl group, for instance, is a well-known electrophile that readily reacts with nucleophiles, making it valuable for constructing more complex molecules. Meanwhile, the difluoromethyl group introduces electron-withdrawing effects and can influence the electronic properties of adjacent atoms, which is often leveraged in medicinal chemistry to modulate bioactivity.

Recent advancements in the synthesis of heterocyclic compounds have highlighted the utility of 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile as a building block. Researchers have demonstrated its role in the development of novel kinase inhibitors, where the pyridine scaffold serves as a hinge-binding motif. The hydroxyl group further enhances its potential as a chiral center or hydrogen bond acceptor, contributing to improved binding affinity and selectivity in drug design.

In the realm of agrochemicals, this compound has been explored for its capacity to serve as a precursor in the synthesis of herbicides and fungicides. The difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability of agrochemicals, making it a desirable feature in crop protection agents. Studies have shown that derivatives of this compound exhibit promising activity against resistant strains of weeds and fungi by interfering with essential enzymatic pathways.

The pharmaceutical industry has also embraced the synthetic potential of 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile. Its structural motifs are frequently incorporated into molecules targeting neurological disorders, cancer, and infectious diseases. For example, recent research has investigated its derivatives as potential treatments for neurodegenerative conditions, where the pyridine ring can interact with biological targets such as amyloid-beta plaques or tau proteins. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling fine-tuning of pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of fluorinated groups, such as the difluoromethyl moiety, requires precise control over reaction conditions to achieve high yields and purity. Advanced methodologies like transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently.

The hydroxyl group in this compound also presents opportunities for further functionalization through etherification or esterification reactions. These modifications can enhance solubility or stability under specific conditions, making it adaptable for different applications. Additionally, computational studies have been instrumental in predicting how structural variations will impact biological activity, allowing researchers to prioritize promising candidates for experimental validation.

Future directions in the study of 4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile may explore its role in developing next-generation materials with unique electronic or optical properties. The pyridine ring's ability to participate in π-stacking interactions makes it suitable for applications in organic electronics or supramolecular chemistry. Furthermore, its reactivity could be harnessed to create polymers or coatings with tailored functionalities.

In conclusion,4-(Chloromethyl)-5-(difluoromethyl)-3-hydroxypyridine-2-acetonitrile (CAS No. 1807127-29-2) represents a valuable intermediate with broad applications across multiple industries. Its structural features enable diverse chemical modifications that are exploited in pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new synthetic pathways and biological activities,this compound is poised to remain at the forefront of innovation in chemical sciences.